3-(3-Methoxy-phenyl)-piperidine-3-ol

• CAS No.: 87996-60-9
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)piperidin-3-ol
• InChI: InChI=1S/C12H17NO2/c1-15-11-5-2-4-10(8-11)12(14)6-3-7-13-9-12/h2,4-5,8,13-14H,3,6-7,9H2,1H3
• InChI Key: ZHVVKZZITMJIDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2(CCCNC2)O

Description

3-(3-Methoxy-phenyl)-piperidine-3-ol is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

32.41 g of 1-benzyl-3-(3-methoxy-phenyl)-piperidine-3-ol were dissolved in methanol and adjusted to pH 6 with 12.4 g of 32% HCl solution. 3.3 g Pd/C 10% (in cooled methanol) were added under a nitrogen atmosphere. The mixture was hydrogenated overnight at 5 bar H2 pressure. The catalyst was then removed via a filter earth and the filtrate was concentrated by evaporation. The oily residue was taken up in H2O, made alkaline with NaOH, and extracted three times with diethyl ether. The combined organic phases were dried over MgSO4 and concentrated by evaporation. Yield 20.92 g